Cas no 1044271-89-7 (1-(chloromethyl)-3-nitro-5-(trifluoromethyl)benzene)

• Product Name: 1-(chloromethyl)-3-nitro-5-(trifluoromethyl)benzene
• CAS No: 1044271-89-7
• MF: C₈H₅ClF₃NO₂
• MW: 239.579011678696
• MDL: MFCD12025281
• CID: 1143108
• PubChem ID: 68425095
• Update Time: 2025-06-10

1-(chloromethyl)-3-nitro-5-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-(chloromethyl)-3-nitro-5-(trifluoromethyl)benzene
• AB65255
• SureCN2877529
• BENZENE, 1-(CHLOROMETHYL)-3-NITRO-5-(TRIFLUOROMETHYL)-
• 1-chloromethyl-3-nitro-5-trifluoromethyl-benzene
• 3-NITRO-5-(TRIFLUOROMETHYL)BENZYL CHLORIDE
• 1-(CHLOROMETHYL)-3-NITRO-5-(TRIFLUOROMETHYL)-BENZENE
• AB65255; SureCN2877529; BENZENE, 1-(CHLOROMETHYL)-3-NITRO-5-(TRIFLUOROMETHYL)-; 1-chloromethyl-3-nitro-5-trifluoromethyl-benzene; 3-NITRO-5-(TRIFLUOROMETHYL)BENZYL CHLORIDE; 1-(CHLOROMETHYL)-3-NITRO-5-(TRIFLUOROMETHYL)-BENZENE;
• AT16737
• SCHEMBL2877529
• EN300-1929952
• 1044271-89-7

• MDL： MFCD12025281
• Inchi： 1S/C8H5ClF3NO2/c9-4-5-1-6(8(10,11)12)3-7(2-5)13(14)15/h1-3H,4H2
• InChI Key： ZZHLGDSKENSUSJ-UHFFFAOYSA-N
• SMILES： ClCC1=CC(=CC(C(F)(F)F)=C1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 238.9960906g/mol
• Monoisotopic Mass: 238.9960906g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 45.8Ų

Additional information on 1-(chloromethyl)-3-nitro-5-(trifluoromethyl)benzene

Introduction to 1-(Chloromethyl)-3-Nitro-5-(Trifluoromethyl)benzene (CAS No. 1044271-89-7)

1-(Chloromethyl)-3-nitro-5-(trifluoromethyl)benzene (CAS No. 1044271-89-7) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its unique combination of functional groups, including a chloromethyl, nitro, and trifluoromethyl group, offers a wide range of applications in the development of pharmaceuticals and advanced materials.

The molecular structure of 1-(chloromethyl)-3-nitro-5-(trifluoromethyl)benzene is particularly noteworthy for its potential in drug design and synthesis. The chloromethyl group can serve as a reactive site for further functionalization, while the nitro group imparts electron-withdrawing properties that can influence the compound's reactivity and stability. The trifluoromethyl group, known for its strong electron-withdrawing effect and high lipophilicity, enhances the compound's biological activity and metabolic stability.

Recent research has highlighted the importance of 1-(chloromethyl)-3-nitro-5-(trifluoromethyl)benzene in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry (2022) demonstrated that derivatives of this compound exhibit potent anti-cancer activity against various tumor cell lines. The researchers found that the chloromethyl group can be selectively modified to introduce bioactive moieties, enhancing the compound's cytotoxicity and selectivity.

In addition to its pharmaceutical applications, 1-(chloromethyl)-3-nitro-5-(trifluoromethyl)benzene has shown promise in materials science. A study in Advanced Materials (2023) reported the use of this compound as a building block for the synthesis of functional polymers with enhanced thermal stability and mechanical strength. The trifluoromethyl group contributes to the polymer's hydrophobicity and chemical resistance, making it suitable for applications in coatings, adhesives, and electronic devices.

The synthesis of 1-(chloromethyl)-3-nitro-5-(trifluoromethyl)benzene typically involves multi-step reactions, starting from readily available starting materials such as 3-nitro-5-trifluoromethyltoluene. Key steps include chlorination to introduce the chloromethyl group and subsequent purification to ensure high purity. The reaction conditions are carefully controlled to maximize yield and minimize by-products.

The physical properties of 1-(chloromethyl)-3-nitro-5-(trifluoromethyl)benzene, such as its melting point, boiling point, and solubility, are crucial for its handling and application. The compound is generally stable under standard laboratory conditions but should be stored away from strong oxidizing agents and heat sources to prevent decomposition or reaction with other chemicals.

In terms of safety, while 1-(chloromethyl)-3-nitro-5-(trifluoromethyl)benzene is not classified as a hazardous material, it is important to handle it with appropriate precautions. Personal protective equipment (PPE), such as gloves and goggles, should be worn during handling to avoid skin contact or inhalation. Additionally, proper disposal methods should be followed to ensure environmental safety.

The market demand for 1-(chloromethyl)-3-nitro-5-(trifluoromethyl)benzene is expected to grow due to its diverse applications in pharmaceuticals and materials science. Companies involved in drug discovery and advanced materials development are increasingly exploring this compound as a key intermediate or building block in their research pipelines.

In conclusion, 1-(chloromethyl)-3-nitro-5-(trifluoromethyl)benzene (CAS No. 1044271-89-7) is a valuable compound with significant potential in both medicinal chemistry and materials science. Its unique combination of functional groups makes it an attractive candidate for further research and development, contributing to advancements in various scientific fields.